Cas no 1210671-30-9 (1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide
• CAS No: 1210671-30-9
• MF: C₁₇H₂₁ClN₂O₃S₂
• MW: 400.943240880966
• CID: 6325753
• PubChem ID: 45563782
• Update Time: 2025-06-08

1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide
• AKOS024520978
• VU0522578-1
• SR-01000925291
• 1-(2-chlorophenyl)-N-(2-morpholino-2-(thiophen-2-yl)ethyl)methanesulfonamide
• F5832-2620
• 1-(2-chlorophenyl)-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide
• 1210671-30-9
• SR-01000925291-1
• 1-(2-chlorophenyl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)methanesulfonamide

• Inchi： 1S/C17H21ClN2O3S2/c18-15-5-2-1-4-14(15)13-25(21,22)19-12-16(17-6-3-11-24-17)20-7-9-23-10-8-20/h1-6,11,16,19H,7-10,12-13H2
• InChI Key： IXPLWSFKGULCKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(NCC(C1=CC=CS1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 400.0682126g/mol
• Monoisotopic Mass: 400.0682126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.3Ų

Additional information on 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide

Introduction to 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide (CAS No. 1210671-30-9)

1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide, identified by its CAS number CAS No. 1210671-30-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a chlorophenyl moiety, a morpholin-4-yl substituent, and a thiophen-2-yl group. These components contribute to the compound's unique chemical properties and potential biological interactions. The presence of a methanesulfonamide group further enhances its pharmacological profile, suggesting applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate multiple bioactive moieties. The combination of chlorophenyl, morpholin-4-yl, and thiophen-2-yl groups in 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide makes it an attractive candidate for further investigation.

The pharmaceutical industry has been actively exploring new chemical entities to address unmet medical needs. Compounds like 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide are being scrutinized for their potential to modulate various biological pathways. The structural features of this molecule suggest that it may interact with target proteins in ways that could lead to therapeutic benefits.

This compound's relevance in current research is underscored by its potential applications in the treatment of neurological disorders, inflammatory conditions, and other diseases where modulating specific biological targets is crucial. The incorporation of multiple functional groups into a single molecule allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, which is essential for developing effective drugs.

The synthesis of 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of modern spectroscopic methods such as NMR and mass spectrometry aids in confirming the structural integrity of the compound.

In the realm of drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Molecular modeling studies have been conducted on 1-(2-chlorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-y])ethylmethanesulfonamide to understand its potential interactions with biological targets. These studies provide valuable insights into the compound's binding affinity and mechanism of action, guiding further optimization efforts.

The latest research findings indicate that derivatives of this compound exhibit significant promise in preclinical models. Studies have shown that modifications to the core structure can enhance potency and selectivity, making it a valuable scaffold for developing new drugs. The ability to fine-tune the pharmacological properties through structural modifications is a key advantage in drug design.

The development of novel therapeutic agents often involves collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of 1-(2-chlorophenyl b])-N - - ( morpholin - 4 - yl ) - - ( thi o phen - - - ) eth ylmeth anes ulfon am ide ) is a testament to the interdisciplinary nature of modern drug discovery. Such collaborations facilitate the rapid translation of laboratory findings into clinical applications.

The safety and efficacy of any potential drug candidate must be rigorously evaluated before it can be considered for human use. Preclinical studies involving cell-based assays and animal models are essential for assessing the biological activity and toxicological profile of 1 -( chlor o phen yl ) - N - - ( morph o lin - 4 - yl ) - - ( thi o phen - -- ) eth ylmeth anes ulfon am ide ). These studies provide critical data for determining whether the compound proceeds to clinical trials.

The regulatory landscape for new drug approvals is stringent and requires comprehensive documentation. Researchers must adhere to Good Manufacturing Practices (GMP) during the synthesis and purification of candidate compounds like 1 -( chlor o phen yl ) - N - --( morph o lin - --) eth ylmeth anes ulfon am ide ). This ensures that the final product meets quality standards expected by regulatory agencies such as the FDA or EMA.

The future directions for research on this compound include exploring its potential as an intermediate in more complex synthetic schemes or as a lead compound for further derivatization. Advances in synthetic methodologies may enable the production of analogs with improved properties, expanding its therapeutic applications.

In conclusion, 1 -( chlor o phen yl ) - N - --( morph o lin --) eth ylmeth anes ulfon am ide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues, this compound holds great potential for contributing to novel therapeutic solutions across various medical disciplines.